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Compound of Interest

Compound Name: 5-Nonanol

Cat. No.: B1584527

Essential Safety and Handling Guide for 5-
Nonanol

This guide provides critical safety and logistical information for the handling and disposal of 5-
Nonanol, tailored for laboratory professionals in research and drug development. Following

these procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and GHS Classification

5-Nonanol is a combustible liquid that can cause significant skin and eye irritation.[1][2][3]
Understanding its hazards is the first step toward safe handling.
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Hazard Statement

GHS Classification

Precautionary Statement

H227: Combustible liquid

Flammable liquids, Category 4

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.[1]

H315: Causes skin irritation

Skin corrosion/irritation,

Category 2

P264: Wash face, hands and
any exposed skin thoroughly
after handling.[1] P280: Wear
protective gloves/protective
clothing/eye protection/face

protection.[1]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation, Category 2

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk. The following table

summarizes the recommended PPE for handling 5-Nonanol.[1][4]
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Exposure Route

Required PPE

Specifications and Best
Practices

Inhalation

Respiratory Protection

A NIOSH-approved respirator
with a type ABEK (EN14387)
filter is recommended,
especially when handling large
quantities or in poorly
ventilated areas.[4][5] All
handling should ideally occur
within a certified chemical
fume hood.[6]

Dermal (Skin) Contact

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable.[7] A double-gloving
approach can provide
additional protection.[6]
Change gloves immediately if

they become contaminated.

Lab Coat

A fully buttoned, long-sleeved,
chemical-resistant lab coat is
mandatory.[8] Consider a
disposable gown over the lab
coat for procedures with a high

risk of splashing.

Safety Footwear

Closed-toe, chemical-resistant
shoes must be worn to protect

against spills.[8][9]

Ocular (Eye) Contact

Eye Protection

Tightly fitting safety goggles
with side shields are required.
[10] For tasks with a higher
splash risk, a face shield
should be worn in addition to

safety goggles.[7]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling 5-Nonanol in a laboratory
setting.

1. Preparation:
o Ensure a certified chemical fume hood is operational.[6]
o Cover the work surface with disposable absorbent liners.[6]

o Assemble all necessary equipment (e.g., glassware, stirrers, reagents) inside the fume hood
before starting.[6]

» Locate the nearest emergency eyewash station and safety shower before beginning work.
e Don all required PPE as specified in the table above.
2. Handling 5-Nonanol:

o Perform all manipulations of 5-Nonanol within the chemical fume hood to minimize
inhalation exposure.[6]

» Keep the container of 5-Nonanol tightly closed when not in use.[10]
e Avoid contact with skin and eyes.[10]

o Keep away from open flames, hot surfaces, and other sources of ignition as it is a
combustible liquid.[1][2][10]

e Use non-sparking tools to prevent ignition from static discharge.[10]
3. Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

o Decontaminate all equipment and the work surface.
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» Remove PPE carefully to avoid cross-contamination and dispose of it as outlined in the
disposal plan.

Disposal Plan

Proper disposal of 5-Nonanol and contaminated materials is crucial to prevent environmental
contamination and ensure safety.

1. 5-Nonanol Waste:
» Dispose of 5-Nonanol waste in a designated, properly labeled hazardous waste container.[1]

o The container should be kept tightly closed and stored in a well-ventilated area, away from
ignition sources.[11]

» Do not mix 5-Nonanol with other waste streams unless compatibility has been confirmed.
2. Contaminated PPE and Materials:

o Disposable items such as gloves, absorbent liners, and gowns that have come into contact
with 5-Nonanol should be collected in a separate, labeled hazardous waste container.[10]

o Contaminated reusable items, such as lab coats, should be professionally laundered or
decontaminated before reuse.[1]

3. Empty Containers:

o Empty containers of 5-Nonanol should be triple-rinsed with a suitable solvent.[12] The
rinsate should be collected and disposed of as hazardous waste.

 After rinsing, the container can be disposed of according to institutional guidelines, which
may include recycling or disposal as regular waste.[12]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Nonanol.
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Property

Value

Molecular Formula

C9H200[1][4]

Molecular Weight 144.26 g/mol [1]
Appearance Clear, colorless liquid[1]
Boiling Point 195 °C (lit.)[4]

Flash Point 77 °C (closed cup)[2][4]
Density 0.821 g/mL at 20 °C (lit.)[4]

Refractive Index

n20/D 1.429[1][4]

Safe Handling Workflow for 5-Nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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